Cas no 1806885-80-2 (3-Chloro-5-(difluoromethyl)-6-iodo-2-methylpyridine)
3-Chloro-5-(difluoromethyl)-6-iodo-2-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-5-(difluoromethyl)-6-iodo-2-methylpyridine
-
- Inchi: 1S/C7H5ClF2IN/c1-3-5(8)2-4(6(9)10)7(11)12-3/h2,6H,1H3
- InChI Key: UYUXOSNSLMXBAS-UHFFFAOYSA-N
- SMILES: IC1=C(C(F)F)C=C(C(C)=N1)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 158
- XLogP3: 3.2
- Topological Polar Surface Area: 12.9
3-Chloro-5-(difluoromethyl)-6-iodo-2-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029053361-250mg |
3-Chloro-5-(difluoromethyl)-6-iodo-2-methylpyridine |
1806885-80-2 | 97% | 250mg |
$950.40 | 2022-03-31 | |
| Alichem | A029053361-500mg |
3-Chloro-5-(difluoromethyl)-6-iodo-2-methylpyridine |
1806885-80-2 | 97% | 500mg |
$1,711.50 | 2022-03-31 | |
| Alichem | A029053361-1g |
3-Chloro-5-(difluoromethyl)-6-iodo-2-methylpyridine |
1806885-80-2 | 97% | 1g |
$3,009.80 | 2022-03-31 |
3-Chloro-5-(difluoromethyl)-6-iodo-2-methylpyridine Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 3-Chloro-5-(difluoromethyl)-6-iodo-2-methylpyridine
Introduction to 3-Chloro-5-(difluoromethyl)-6-iodo-2-methylpyridine (CAS No. 1806885-80-2)
3-Chloro-5-(difluoromethyl)-6-iodo-2-methylpyridine, identified by its CAS number 1806885-80-2, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This pyridine derivative exhibits a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple heteroatoms, including chlorine, iodine, and difluoromethyl groups, enhances its reactivity and potential applications in drug discovery.
The compound's molecular structure, characterized by a pyridine core substituted with 3-chloro, 5-(difluoromethyl), and 6-iodo functional groups, as well as a methyl group at the 2-position, contributes to its versatility in chemical transformations. These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its biological activity. The chloro and iodo groups, in particular, are known for their ability to participate in various coupling reactions, making this compound a promising candidate for further functionalization.
In recent years, the demand for specialized heterocyclic compounds has surged due to their widespread use in the development of novel therapeutic agents. Pyridine derivatives, such as 3-Chloro-5-(difluoromethyl)-6-iodo-2-methylpyridine, have been extensively studied for their potential applications in treating a variety of diseases, including cancer, infectious diseases, and neurological disorders. The unique combination of electron-withdrawing and electron-donating groups in this compound allows for diverse chemical modifications, enabling researchers to tailor its properties for specific biological targets.
One of the most compelling aspects of 3-Chloro-5-(difluoromethyl)-6-iodo-2-methylpyridine is its role as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often dysregulated in various diseases. By developing small-molecule inhibitors targeting these kinases, researchers aim to modulate their activity and restore normal cellular function. The structural features of this compound make it an ideal building block for designing kinase inhibitors with high selectivity and potency.
Recent studies have highlighted the importance of fluorinated pyridines in drug development. The introduction of fluorine atoms into the pyridine ring can significantly enhance the metabolic stability and binding affinity of drug candidates. In particular, the difluoromethyl group present in 3-Chloro-5-(difluoromethyl)-6-iodo-2-methylpyridine has been shown to improve pharmacokinetic properties by reducing susceptibility to metabolic degradation. This has led to increased interest in fluorinated pyridines as pharmacophores in medicinal chemistry.
The iodine atom in this compound also serves as a valuable handle for further chemical manipulation. Iodine is known for its reactivity in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are widely used in organic synthesis. These reactions allow for the introduction of diverse functional groups onto the pyridine core, expanding the range of possible derivatives. Such flexibility is crucial for optimizing drug candidates during the lead optimization process.
In addition to its applications in kinase inhibition, 3-Chloro-5-(difluoromethyl)-6-iodo-2-methylpyridine has shown promise in other therapeutic areas. For instance, it has been explored as a precursor for developing antiviral agents. The structural motifs present in this compound can be modified to target viral proteases and polymerases, thereby inhibiting viral replication. The ability to fine-tune its properties through chemical modifications makes it a versatile tool for antiviral drug discovery.
The synthesis of 3-Chloro-5-(difluoromethyl)-6-iodo-2-methylpyridine involves multiple steps that require careful optimization to ensure high yield and purity. The chlorination and iodination steps are particularly critical and must be performed under controlled conditions to avoid unwanted side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research purposes.
The growing interest in this compound has also led to advancements in analytical techniques for its characterization. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are commonly used to confirm the structure and purity of 3-Chloro-5-(difluoromethyl)-6-iodo-2-methylpyridine. These techniques provide valuable insights into its molecular structure and help researchers understand its reactivity and interactions with biological targets.
In conclusion, 3-Chloro-5-(difluoromethyl)-6-iodo-2-methylpyridine (CAS No. 1806885-80-2) is a highly versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules targeting various diseases. The ongoing studies on this compound continue to uncover new opportunities for drug development, underscoring its importance in modern medicinal chemistry.
1806885-80-2 (3-Chloro-5-(difluoromethyl)-6-iodo-2-methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)